Hexobendine-d18 Dihydrochloride
Description
Hexobendine-d18 Dihydrochloride is a labelled derivative of Hexobendine . Hexobendine is a vasodilator that acts as an adenosine reuptake inhibitor . It is used to treat several conditions including angina pectoris .
Synthesis Analysis
Hexobendine can be synthesized starting with a reaction between 3,4,5-trimethoxybenzoyl chloride and 3-chloropropanol to give the corresponding ester, 3-chloropropyl 3,4,5-trimethoxybenzoate . The last step involves the reaction between two molar equivalents of 3 with one molar equivalent of 1,2-dimethylethylenediamine, completing the synthesis of hexobendine .Molecular Structure Analysis
The molecular formula of Hexobendine-d18 Dihydrochloride is C30H28D18Cl2N2O10 . Its molecular weight is 683.71 .Mechanism of Action
properties
CAS RN |
1793997-71-3 |
|---|---|
Product Name |
Hexobendine-d18 Dihydrochloride |
Molecular Formula |
C30H44N2O10 |
Molecular Weight |
610.796 |
IUPAC Name |
3-[methyl-[2-[methyl-[3-[3,4,5-tris(trideuteriomethoxy)benzoyl]oxypropyl]amino]ethyl]amino]propyl 3,4,5-tris(trideuteriomethoxy)benzoate |
InChI |
InChI=1S/C30H44N2O10/c1-31(11-9-15-41-29(33)21-17-23(35-3)27(39-7)24(18-21)36-4)13-14-32(2)12-10-16-42-30(34)22-19-25(37-5)28(40-8)26(20-22)38-6/h17-20H,9-16H2,1-8H3/i3D3,4D3,5D3,6D3,7D3,8D3 |
InChI Key |
KRQAMFQCSAJCRH-KJWDNGDUSA-N |
SMILES |
CN(CCCOC(=O)C1=CC(=C(C(=C1)OC)OC)OC)CCN(C)CCCOC(=O)C2=CC(=C(C(=C2)OC)OC)OC |
synonyms |
3,4,5-Trimethoxybenzoic Acid 1,2-Ethanediylbis[(methylimino)-3,1-propanediyl] Ester Dihydrochloride; 3,3’-[Ethylenebis(methylimino)]di-1-propanol Bis(3,4,5-trimethoxybenzoate) (Ester) Dihydrochloride; Andiamine; Hexobendin Hydrochloride; Reoxyl; |
Origin of Product |
United States |
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